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Compound of Interest

4-(trifluoromethyl)quinoline-2-
Compound Name:
carboxylic Acid

cat. No.: B1310589

An In-depth Technical Guide to the Safety, Handling, and MSDS of 4-
(Trifluoromethyl)quinoline-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for 4-
(trifluoromethyl)quinoline-2-carboxylic acid (CAS No. 588702-67-4) was not publicly
available. The following information is synthesized from the safety data of structurally similar
compounds, including other quinoline carboxylic acids and trifluoromethylated quinoline
derivatives. This guide should be used as a precautionary tool, and it is imperative to handle 4-
(trifluoromethyl)quinoline-2-carboxylic acid with the utmost caution, treating it as a
potentially hazardous substance.

Section 1: Understanding the Hazard Profile

While specific toxicological data for 4-(trifluoromethyl)quinoline-2-carboxylic acid is not
available, the hazard profile can be inferred from related quinoline carboxylic acid derivatives.
These compounds are generally classified as irritants.[1][2] The trifluoromethyl group can also
influence the compound's reactivity and toxicological properties.

Based on analogs, 4-(trifluoromethyl)quinoline-2-carboxylic acid should be treated as a
compound that is:
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GHS Hazard Classification (Anticipated)

Harmful if swallowed.[2]
Causes skin irritation.[1][2]
Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

The following table summarizes the anticipated GHS classification based on data from

structurally related compounds.

Hazard Class Hazard Category Signal Word Hazard Statement
o ] H302: Harmful if

Acute Toxicity, Oral Category 4 Warning

swallowed[2]
Skin ] H315: Causes skin

) o Category 2 Warning L
Corrosion/Irritation irritation[1][2]
Serious Eye ] H319: Causes serious
o Category 2A Warning o

Damage/Eye lrritation eye irritation[1][2]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 Warning respiratory irritation[1]

Exposure)

[2]

Physicochemical Properties
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Property Value Source
CAS Number 588702-67-4 [31[4]1[5]
Molecular Formula C11HeF3NO:2 [3]
Molecular Weight 241.17 g/mol [31[4]
Boiling Point 351.61°C at 760 mmHg [3]
Flash Point 166.448°C [3]
Density 1.481 g/cm3 [3]

Section 2: Safe Handling and Storage Protocols

A proactive approach to safety is critical when working with novel compounds like 4-

(trifluoromethyl)quinoline-2-carboxylic acid. The following protocols are based on best

practices for handling potentially hazardous chemical substances.

Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to minimize exposure.[6]

Equipment

Specification

Purpose

Hand Protection

Nitrile or neoprene gloves.[6]

Provides a barrier against skin

contact.[6]

Eye Protection

Chemical splash goggles.[6]

Protects eyes from accidental
splashes.[6]

Respiratory Protection

N95 particulate respirator or

higher.[6]

For handling the solid,
powdered form to prevent

inhalation.[6]

Body Protection

Laboratory coat.[6]

Protects skin and personal

clothing from contamination.[6]

Face Protection

Face shield (worn over
goggles).[6]

Recommended for tasks with a
high risk of splashing.[6]
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Engineering Controls

o Ventilation: All work with 4-(trifluoromethyl)quinoline-2-carboxylic acid should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.[7]

Storage

Proper storage is crucial to maintain the integrity of the compound and prevent accidental
release.

» Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances.

[1][7]

o Container: Keep the container tightly closed when not in use.[1][7] Some suppliers
recommend storing in a freezer under -20°C.[4]

Section 3: Emergency Procedures

In the event of an exposure or spill, a swift and informed response is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol Source

Remove the individual to fresh
) air. If breathing is difficult,
Inhalation . [1][8]
administer oxygen. Seek

immediate medical attention.

Immediately remove
contaminated clothing. Wash
i the affected area with plenty of
Skin Contact [1]8]
soap and water for at least 15
minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [1][8]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [1]8]

unconscious person. Seek

immediate medical attention.

Spill Response

For any spill, the primary objectives are to contain the material, clean it up safely, and
decontaminate the area.

Workflow for a Minor Chemical Spill
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Click to download full resolution via product page

Caption: A stepwise workflow for responding to a minor chemical spill.

Section 4: Disposal Considerations

The disposal of 4-(trifluoromethyl)quinoline-2-carboxylic acid and any contaminated
materials must be handled as hazardous waste.

o Waste Collection: Collect all waste in a designated, clearly labeled, and sealed container.[6]

» Disposal Method: Dispose of the waste through a licensed hazardous waste disposal
company. Do not dispose of it down the drain or in regular trash.[6]

e Regulations: Adhere to all federal, state, and local regulations for hazardous waste disposal.

[9]

Section 5: Conclusion

While 4-(trifluoromethyl)quinoline-2-carboxylic acid is a valuable compound in research
and drug development, its potential hazards necessitate a cautious and well-informed
approach to its handling and use. By adhering to the safety protocols outlined in this guide,
which are based on the known hazards of structurally similar compounds, researchers can
mitigate risks and ensure a safe laboratory environment. It is strongly recommended to obtain a
specific Safety Data Sheet from the supplier for 4-(trifluoromethyl)quinoline-2-carboxylic
acid when it becomes available and to review it thoroughly before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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